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Compound of Interest

Compound Name: N2,9-Diacetylguanine

Cat. No.: B015622 Get Quote

Essential Safety and Handling Guide for N2,9-
Diacetylguanine
This document provides crucial safety, handling, and disposal information for N2,9-
Diacetylguanine, tailored for researchers, scientists, and professionals in drug development.

The following procedural guidance is designed to ensure safe laboratory practices and mitigate

risks associated with the handling of this chemical.

Chemical and Physical Properties
N2,9-Diacetylguanine is a purine compound utilized in various organic synthesis and

biological research applications.[1] It is essential to be aware of its physical and chemical

properties for safe handling and storage.
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Property Value Source

Molecular Formula C₉H₉N₅O₃ [2]

Molecular Weight 235.20 g/mol [2][3]

Appearance Off-white to white solid/powder [4][5]

Melting Point 285 °C / 545 °F [1][5][6]

Solubility
Does not mix with water /

Partly miscible
[3]

Storage Temperature -20°C Freezer [7][6]

Hazard Identification and Safety Ratings
N2,9-Diacetylguanine is classified as a hazardous substance.[3][5] It is crucial to understand

its potential hazards to implement appropriate safety measures.

GHS Hazard Statements:

H315: Causes skin irritation.[2][7]

H319: Causes serious eye irritation.[2][7]

H335: May cause respiratory irritation.[2][7]

Hazard Rating Value Description

Flammability 1 Low

Toxicity 0 Min/Nil

Body Contact 2 Moderate

Reactivity 1 Low

Chronic Hazard 2 Moderate

Source: Santa Cruz Biotechnology MSDS.[3] Ratings are on a 0-4 scale (Min/Nil to Extreme).
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Operational and Disposal Plans
Adherence to the following protocols is mandatory for the safe handling and disposal of N2,9-
Diacetylguanine.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling N2,9-Diacetylguanine to prevent

exposure.

PPE Category Specification Rationale

Eye/Face Protection
Safety glasses with side-

shields or goggles.

Protects against dust particles

and splashes, preventing

serious eye irritation.[4][5]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat.[8][9]

Prevents skin contact which

can cause irritation.[3][5]

Respiratory Protection

Use in a well-ventilated area. A

NIOSH/MSHA or EN 149

approved respirator is required

if dust is generated or if

irritation occurs.[8]

Protects against inhalation of

dust, which may cause

respiratory tract irritation.[4][5]

[8]

Safe Handling and Storage Protocol
Handling:

Ventilation: Always handle N2,9-Diacetylguanine in a well-ventilated area, preferably within

a chemical fume hood.[9]

Avoid Dust Formation: Take care to avoid the formation of dust and aerosols during handling.

[4][8][9]

Prevent Contact: Avoid all personal contact, including inhalation and contact with eyes, skin,

and clothing.[4][3][8] Do not ingest.
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Hygiene: Wash hands thoroughly after handling the substance.[5][8] Ensure eyewash

stations and safety showers are readily accessible and in close proximity to the workstation.

[5][8]

Storage:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5]

Temperature: For long-term stability, store in a freezer at -20°C.[7][6]

Incompatibilities: Avoid contact with strong oxidizing agents, as this may result in ignition.[3]

[8]

First Aid Procedures
Immediate first aid is critical in the event of exposure.

Exposure Route First Aid Protocol

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[4][5]

Skin Contact

Immediately remove all contaminated clothing.

Wash off with plenty of soap and running water

for at least 15 minutes. If skin irritation persists,

consult a physician.[4][8]

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Lay the patient down, keep them warm and

rested. Seek medical attention if symptoms

occur or persist.[4][3]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do not induce vomiting. Seek

medical attention if symptoms occur.[4]
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Spill Response Protocol
In the event of a spill, follow these procedures to minimize hazard and contamination.

Minor Spills:

Isolate: Restrict access to the spill area.

PPE: Ensure appropriate PPE is worn.

Clean-up: Clean up spills immediately. Carefully sweep or scoop up the solid material,

avoiding dust generation. Place into a suitable, labeled container for disposal.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Major Spills:

Evacuate: Evacuate non-essential personnel from the area.

Alert: Alert emergency responders and inform them of the location and nature of the hazard.

[3]

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Containment: Prevent the spill from entering drains or waterways.[8]

Clean-up: Only trained personnel with appropriate PPE, including respiratory protection,

should perform the clean-up.[3] Collect the material and place it in a sealed, labeled

container for disposal.

Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.[3]

Waste Collection: Collect waste N2,9-Diacetylguanine and contaminated materials (e.g.,

gloves, wipes) in a clearly labeled, sealed container.

Disposal Route: Dispose of the contents and container at an approved waste disposal plant.

[5][7] Do not allow the chemical to enter drains.[8][9]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://datasheets.scbt.com/sc-218899.pdf
https://www.fishersci.com/store/msds?partNumber=AC459210250&productDescription=2%2C9-DIACETYLGUANINE%2C+96%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-218899.pdf
https://datasheets.scbt.com/sc-218899.pdf
https://www.benchchem.com/product/b015622?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB2270906&productDescription=N%282%29+9-DIACETYLGUANINE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/produce/pr2205134631-high-purity-2-9-diacetyl-guaninen2-9-diacetylguanine-98-powder-3056-33-5-senwayer.html
https://www.fishersci.com/store/msds?partNumber=AC459210250&productDescription=2%2C9-DIACETYLGUANINE%2C+96%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/9-2-acetoxyethoxy-methyl-n2-acetylguanine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Consult Authority: If unsure, consult your institution's environmental health and safety office

or a licensed professional waste disposal service.[3]

Workflow Visualization
The following diagram illustrates the procedural workflow for responding to a chemical spill of

N2,9-Diacetylguanine.
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Caption: Workflow for handling a chemical spill of N2,9-Diacetylguanine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b015622?utm_src=pdf-body-img
https://www.benchchem.com/product/b015622?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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